Cas no 1604-29-1 (2-methylbut-3-yn-2-yl acetate)
2-methylbut-3-yn-2-yl acetate Chemical and Physical Properties
Names and Identifiers
-
- 3-Butyn-2-ol,2-methyl-, 2-acetate
- 1,1-dimethylprop-2-ynyl acetate
- 2-METHYL-3-BUTYN-2-OL ACETATE
- 2-methylbut-3-yn-2-yl acetate
- (1,1-dimethylprop-2-ynyl) acetate
- 1,1-dimethyl-2-propynyl acetate
- 2-acetoxy-2-methyl-3-butyne
- 2-methyl-3-butyn-2-yl acetate
- 3-methyl-3-acetoxy-1-butyne
- AC1L2LA1
- AC1Q5XF1
- acetic acid 1,1-dimethylprop-2-ynyl ester
- AmbkkkkK653
- CTK4D0437
- EINECS 216-508-2
- NSC5587
- MFCD00126864
- DTXSID80166875
- CS-0142504
- 1604-29-1
- 3-Butyn-2-ol, acetate
- NSC 5587
- AKOS006272702
- Dimethylethynylcarbinol acetate
- 3-Butyn-2-ol, 2-methyl-, acetate
- dimethyl ethynyl carbinol acetate
- HBSFTVGBQDJTAW-UHFFFAOYSA-N
- AI3-23123
- 3-acetoxy-3-methyl-1-butyne
- NSC-5587
- ACETIC ACID 1,1-DIMETHYL-PROP-2-YNYL ESTER
- NS00025223
- SCHEMBL1771668
- 1,1-dimethylprop-2-yn-1-yl acetate
- EN300-1660926
- 2-methylbut-3-yn-2-ylacetate
- DB-127818
- A10037
- SY243330
-
- MDL: MFCD00126864
- Inchi: 1S/C7H10O2/c1-5-7(3,4)9-6(2)8/h1H,2-4H3
- InChI Key: HBSFTVGBQDJTAW-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(C#C)(C)C
Computed Properties
- Exact Mass: 126.0681
- Monoisotopic Mass: 126.06808
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 0.8
Experimental Properties
- Density: 0.96
- Boiling Point: 154.9°Cat760mmHg
- Flash Point: 46.9°C
- Refractive Index: 1.431
- PSA: 26.3
- LogP: 0.96130
2-methylbut-3-yn-2-yl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1245219-250mg |
1,1-dimethylprop-2-ynyl acetate |
1604-29-1 | 95% | 250mg |
$335 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1245219-1g |
1,1-dimethylprop-2-ynyl acetate |
1604-29-1 | 95% | 1g |
$710 | 2024-06-06 | |
| Enamine | EN300-1660926-0.05g |
2-methylbut-3-yn-2-yl acetate |
1604-29-1 | 95% | 0.05g |
$92.0 | 2023-06-04 | |
| Enamine | EN300-1660926-0.1g |
2-methylbut-3-yn-2-yl acetate |
1604-29-1 | 95% | 0.1g |
$136.0 | 2023-06-04 | |
| Enamine | EN300-1660926-0.25g |
2-methylbut-3-yn-2-yl acetate |
1604-29-1 | 95% | 0.25g |
$195.0 | 2023-06-04 | |
| Enamine | EN300-1660926-0.5g |
2-methylbut-3-yn-2-yl acetate |
1604-29-1 | 95% | 0.5g |
$308.0 | 2023-06-04 | |
| Enamine | EN300-1660926-1.0g |
2-methylbut-3-yn-2-yl acetate |
1604-29-1 | 95% | 1g |
$395.0 | 2023-06-04 | |
| Enamine | EN300-1660926-2.5g |
2-methylbut-3-yn-2-yl acetate |
1604-29-1 | 95% | 2.5g |
$829.0 | 2023-06-04 | |
| Enamine | EN300-1660926-5.0g |
2-methylbut-3-yn-2-yl acetate |
1604-29-1 | 95% | 5g |
$1639.0 | 2023-06-04 | |
| Enamine | EN300-1660926-10.0g |
2-methylbut-3-yn-2-yl acetate |
1604-29-1 | 95% | 10g |
$3198.0 | 2023-06-04 |
2-methylbut-3-yn-2-yl acetate Related Literature
-
1. Superbase catalysis of oxazolidin-2-one ring formation from carbon dioxide and prop-2-yn-1-amines under homogeneous or heterogenous conditionsMirco Costa,Gian Paolo Chiusoli,Davide Taffurelli,Giulio Dalmonego J. Chem. Soc. Perkin Trans. 1 1998 1541
-
Michio Yamada,Rika Ochi,Yuhei Yamamoto,Sae Okada,Yutaka Maeda Org. Biomol. Chem. 2017 15 8499
Additional information on 2-methylbut-3-yn-2-yl acetate
Recent Advances in the Study of 1604-29-1 and 2-Methylbut-3-yn-2-yl Acetate: A Research Briefing
The chemical compound 1604-29-1, along with the specific product 2-methylbut-3-yn-2-yl acetate, has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to synthesize the latest findings related to these compounds, highlighting their potential applications, mechanisms of action, and implications for drug development.
Recent studies have focused on the synthesis and characterization of 2-methylbut-3-yn-2-yl acetate, a derivative of 1604-29-1, which exhibits unique chemical properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and reactivity. These findings are pivotal for understanding its potential as a building block in pharmaceutical synthesis.
One of the key areas of investigation has been the biological activity of 2-methylbut-3-yn-2-yl acetate. Preliminary in vitro studies suggest that this compound may possess antimicrobial properties, particularly against Gram-positive bacteria. Further research is underway to explore its efficacy in combination therapies and its potential to overcome antibiotic resistance.
In addition to its antimicrobial potential, 2-methylbut-3-yn-2-yl acetate has shown promise in the field of agrochemicals. Recent experiments indicate that it may act as a growth regulator in certain plant species, opening new avenues for sustainable agriculture. The compound's mode of action appears to involve interference with plant hormone pathways, though detailed mechanistic studies are still needed.
The synthesis of 2-methylbut-3-yn-2-yl acetate has also been optimized in recent studies. Novel catalytic methods, including the use of transition metal complexes, have been developed to enhance yield and selectivity. These advancements are critical for scaling up production and ensuring cost-effectiveness in industrial applications.
Safety and toxicological profiles of 1604-29-1 and its derivatives have been another focal point. Recent toxicology studies have assessed the compound's impact on human cell lines and environmental organisms. While initial results indicate low acute toxicity, long-term exposure studies are recommended to fully evaluate its safety for widespread use.
In conclusion, the research on 1604-29-1 and 2-methylbut-3-yn-2-yl acetate continues to reveal their multifaceted potential in pharmaceuticals, agriculture, and beyond. Future studies should focus on elucidating their mechanisms of action, optimizing synthesis pathways, and conducting comprehensive safety assessments to unlock their full commercial and therapeutic value.
1604-29-1 (2-methylbut-3-yn-2-yl acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)